Cas no 2034315-64-3 (2-2-(3-fluorobenzenesulfonamido)-1-(thiophen-3-yl)ethoxyethan-1-ol)

• Product Name: 2-2-(3-fluorobenzenesulfonamido)-1-(thiophen-3-yl)ethoxyethan-1-ol
• CAS No: 2034315-64-3
• MF: C₁₄H₁₆FNO₄S₂
• MW: 345.409544944763
• CID: 5982209
• PubChem ID: 122162624
• Update Time: 2025-05-20

2-2-(3-fluorobenzenesulfonamido)-1-(thiophen-3-yl)ethoxyethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-2-(3-fluorobenzenesulfonamido)-1-(thiophen-3-yl)ethoxyethan-1-ol
• F6571-4449
• 2-[2-(3-fluorobenzenesulfonamido)-1-(thiophen-3-yl)ethoxy]ethan-1-ol
• 2034315-64-3
• AKOS032463806
• 3-fluoro-N-(2-(2-hydroxyethoxy)-2-(thiophen-3-yl)ethyl)benzenesulfonamide
• 3-fluoro-N-[2-(2-hydroxyethoxy)-2-thiophen-3-ylethyl]benzenesulfonamide

• Inchi： 1S/C14H16FNO4S2/c15-12-2-1-3-13(8-12)22(18,19)16-9-14(20-6-5-17)11-4-7-21-10-11/h1-4,7-8,10,14,16-17H,5-6,9H2
• InChI Key： DGSYDKHOLNHQID-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C=1)F)(NCC(C1=CSC=C1)OCCO)(=O)=O

Computed Properties

• Exact Mass: 345.05047850g/mol
• Monoisotopic Mass: 345.05047850g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 112Ų

Additional information on 2-2-(3-fluorobenzenesulfonamido)-1-(thiophen-3-yl)ethoxyethan-1-ol

Introduction to 2-(3-fluorobenzenesulfonamido)-1-(thiophen-3-yl)ethoxyethan-1-ol (CAS No. 2034315-64-3)

The compound 2-(3-fluorobenzenesulfonamido)-1-(thiophen-3-yl)ethoxyethan-1-ol, identified by the CAS number 2034315-64-3, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in drug development, particularly in the design of bioactive molecules targeting specific therapeutic areas.

The molecular structure of 2-(3-fluorobenzenesulfonamido)-1-(thiophen-3-yl)ethoxyethan-1-ol comprises a thiophene ring, a sulfonamide group, and a hydroxyl group, which contribute to its versatile reactivity and selectivity. The presence of the thiophene moiety enhances the compound's electronic properties, making it suitable for applications in both organic synthesis and material science. The sulfonamide group, on the other hand, is known for its ability to form stable amide bonds, which is advantageous in peptide synthesis and drug delivery systems.

Recent research has focused on the synthesis and characterization of cas no 203431564-related compounds, exploring their potential as inhibitors of key enzymes involved in metabolic disorders. For instance, studies have demonstrated that this compound exhibits moderate inhibitory activity against certain kinases, suggesting its potential as a lead compound in anticancer drug development. Additionally, its ability to modulate cellular signaling pathways makes it a valuable tool in understanding disease mechanisms at the molecular level.

In terms of physical properties, 2-(3-fluorobenzenesulfonamido)-1-(thiophen-3-yl)ethoxyethan-1-ol has been reported to have a melting point of approximately 150°C and a solubility profile that favors aqueous environments under specific pH conditions. These properties are crucial for its application in drug formulation, where bioavailability and stability are paramount considerations.

The synthesis of this compound typically involves multi-step reactions, including nucleophilic substitution and condensation processes. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound meets the stringent requirements of pharmaceutical applications. Moreover, advancements in catalytic methods have enabled more efficient production of this compound, reducing costs and environmental impact.

In conclusion, cas no 203431564-based compounds represent a promising class of molecules with diverse applications across multiple disciplines. Ongoing research continues to uncover new insights into their biological activities and chemical properties, paving the way for innovative solutions in medicine and beyond.